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Compound of Interest

Compound Name: Scammonin |

Cat. No.: B1680888

Abstract

Scammonin | is a prominent resin glycoside isolated from the roots of Convolvulus
scammonia. As a member of the Convolvulaceae family, this plant has a long history in
traditional medicine, primarily owing to the purgative properties of its resin. Modern
phytochemical research has identified Scammonin | as a major bioactive constituent,
exhibiting a range of pharmacological effects including cytotoxic, anti-inflammatory, and
antimicrobial activities. This technical guide provides a detailed overview of the chemical
structure, physicochemical properties, and a generalized methodology for the isolation and
characterization of Scammonin I. Additionally, its known biological activities are summarized,
offering a resource for researchers in natural product chemistry, pharmacology, and drug
development.

Chemical Structure and Physicochemical Properties

Scammonin | is a complex macrolactone glycoside. Its structure consists of an (11S)-
hydroxyhexadecanoic acid aglycone, to which a tetrasaccharide chain is attached at the C-11
hydroxyl group. This oligosaccharide is further acylated with 2-methylbutyric acid and tiglic
acid. The macrocyclic structure is formed by an ester linkage between the carboxyl group of the
fatty acid and a hydroxyl group on one of the sugar moieties.

The detailed chemical name for Scammonin | is (11S)-hydroxyhexadecanoic acid, 11-[(O-6-
deoxy-4-0O-(2(E)-methyl-1-oxo-2-butenyl)-beta-D-glucopyranosyl-(1->4)-O-6-deoxy-2-O-(2-
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methyl-1-oxobutyl)-alpha-L-mannopyranosyl-(1->2)-O-beta-D-glucopyranosyl-(1->2)-6-deoxy-
beta-D-glucopyranosyl]oxy)-, intramol. 1,3"-ester[1].

: _

Property Value Source
Chemical Formula CsoHs4021 [2]
Molar Mass 1021.20 g-mol—t [3]
Appearance Amorphous powder

- Soluble in ether and other
Solubility , [1]
organic solvents

Structural Dia? ram

simplified diagram of Scammonin I's structure.

Experimental Protocols

The isolation and structural elucidation of Scammonin | involve a multi-step process combining
extraction, chromatography, and spectroscopic techniques. While specific experimental
parameters from the original literature are not fully available, a general methodology can be
outlined.

Isolation and Purification

o Extraction: The dried and powdered roots of Convolvulus scammonia are subjected to
solvent extraction. An ether-soluble fraction, often referred to as 'jalapin’, is obtained which
contains a mixture of resin glycosides[1].

o Chromatographic Separation: The crude ‘jalapin’ fraction is then subjected to column
chromatography for the separation of its components. A common stationary phase used for
this purpose is Sephadex LH-20. Elution with an appropriate solvent system allows for the
separation of different scammonins.

« Purification: Fractions containing Scammonin | are collected and may be further purified by
repeated chromatography, including high-performance liquid chromatography (HPLC), to
yield the pure compound.
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Structural Elucidation

o Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the
elemental composition and molecular weight of the isolated compound. Tandem MS
(MS/MS) experiments are used to study the fragmentation patterns, which provide
information about the sequence of sugar units and the nature of the acyl groups.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of NMR experiments is crucial
for the complete structural assignment.

o 'H NMR: Provides information on the number and types of protons, their chemical
environment, and coupling constants, which helps in identifying the sugar units and their
anomeric configurations.

o 13C NMR: Determines the number of carbon atoms and their types (e.g., methyl,
methylene, methine, quaternary, carbonyl).

o 2D NMR (COSY, HSQC, HMBC): These experiments establish the connectivity between
protons and carbons, allowing for the complete assignment of the aglycone, the sugar
sequence, the location of the acyl groups, and the position of the macrocyclic ester

linkage.
A general workflow for the isolation and characterization of Scammonin I.

Biological Activity
Scammonin |, as a major constituent of scammony resin, is responsible for many of its

biological effects. These have been noted in traditional medicine and are now being
investigated through modern pharmacological studies.

o Purgative and Laxative Effects: This is the most well-documented activity, where
Scammonin | acts as a gastrointestinal irritant, stimulating peristalsis.

o Cytotoxic and Anticancer Activity: Studies have shown that extracts of Convolvulus
scammonia containing scammonins exhibit cytotoxic effects against various cancer cell lines.
The precise mechanism of action is still under investigation but may involve the induction of

apoptosis.
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» Anti-inflammatory and Antioxidant Effects: There is evidence to suggest that Scammonin |
possesses anti-inflammatory and antioxidant properties, though the specific molecular
targets and signaling pathways have not been fully elucidated.

o Antimicrobial and Anthelmintic Activity: Traditionally, scammony resin has been used to expel
parasitic worms, and modern studies are exploring the antimicrobial and anthelmintic
potential of its purified constituents.

An overview of the biological activities of Scammonin 1.

Conclusion

Scammonin | is a structurally complex natural product with a range of interesting biological
activities. While its chemical structure has been elucidated, further research is needed to fully
understand its mechanisms of action at a molecular level, particularly concerning its cytotoxic
and anti-inflammatory effects. The development of more detailed and standardized protocols
for its isolation and purification will be essential for advancing research into its therapeutic
potential. This guide provides a foundational overview for researchers interested in exploring
the chemical and pharmacological properties of this and related resin glycosides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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